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Compound Name: Diethyl (nitromethyl)phosphonate
CAS No.: 53753-37-0
Cat. No.: B3053432
Get Quote
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An In-Depth Technical Guide to the Safety Profile of Diethyl Nitromethanephosphonate

This document provides a comprehensive safety and handling guide for Diethyl
Nitromethanephosphonate, synthesized for an audience of researchers, scientists, and drug
development professionals. Given that a specific, official Safety Data Sheet (SDS) for this
compound is not readily available in public databases, this guide has been constructed through
a composite analysis of its core functional moieties: the diethyl phosphonate group and the
nitromethane group. The safety protocols and toxicological assessments are therefore derived
from established data for structurally analogous compounds and general chemical principles.
This approach necessitates a conservative stance, treating the compound with a high degree
of caution until empirical data becomes available.

Compound Identification and Hazard Assessment
Framework

Diethyl nitromethanephosphonate is an organophosphorus compound containing a nitro group.
Its precise physicochemical and toxicological properties have not been thoroughly investigated.
Therefore, a rigorous risk assessment is mandatory before any handling.
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The following workflow diagram illustrates the essential logic for approaching work with a

compound that has limited safety data.

Diagram 1: Risk Assessment Workflow for Compounds with Limited Data
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Caption: Risk Assessment for Diethyl Nitromethanephosphonate.
Synthesized Hazard Identification
The overall hazard profile is extrapolated from related phosphonates and nitroalkanes.

» GHS Classification (Predicted):

o

Skin Corrosion/Irritation: Category 2

[¢]

Serious Eye Damage/Eye Irritation: Category 2A[1][2][3]

[¢]

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory system)[1]

o

Acute Aquatic Toxicity: Category 3

o

Combustible Liquid (Potential)

 Signal Word: Warning

e Predicted Hazard Statements:

H315: Causes skin irritation.

o

o

H319: Causes serious eye irritation.[1]

[¢]

H335: May cause respiratory irritation.[3]

o

H402: Harmful to aquatic life.

» Analysis of Moieties:

o Diethyl Phosphonate Group: Compounds like diethyl ethylphosphonate and diethyl
methylphosphonate are known to be skin, eye, and respiratory irritants.[1][3][4] There is
also a danger of cumulative health effects with repeated or long-term exposure.[4]
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o Nitromethane Group: Nitroalkanes can be thermally unstable and may decompose
violently, especially in the presence of contaminants or at elevated temperatures. While
this is a greater concern for simpler nitroalkanes, it is a potential hazard that must be

considered. Their decomposition can release toxic nitrogen oxides.

First-Aid Measures

Immediate action is critical in case of exposure. The following decision tree outlines the

appropriate first-aid response.

Diagram 2: First-Aid Decision Tree for Exposure Events

Exposure Event

Di;gén 2: First-Aid %ision Tréifor Exposure %‘e{ts

Ingestion

Inhalation Skin Contact Eye Contact

I \
I \

Diagram 2: First-Aid Decision Tree for Expgsure Events

Y

Move to fresh air immediately.

/

If breathing is difficult, give oxygen.
If not breathing, give artificial respiration.

/

Immediately flush eyes with running
water for at least 15 minutes,
holding eyelids open.

/ /

DO NOT induce vomiting.

Immediately remove all
Rinse mouth with water.

contaminated clothing.

/

Flush skin with plenty of soap

Sesplvarniandlatiest and water for at least 15 minutes.

Remove contact lenses, if present
and easy to do. Continue rinsing.

Never give anything by mouth to an
unconscious person.
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Caption: First-Aid Response to Exposure.

General Advice: In all cases of exposure, seek immediate medical attention and provide the
attending physician with as much information as possible about the compound.[2][5]

Fire-Fighting and Accidental Release Measures
Fire-Fighting
o Suitable Extinguishing Media: Use dry chemical powder, carbon dioxide (CO2), or alcohol-

resistant foam.[4][6] A water spray can be used to cool containers.

e Specific Hazards: The compound is combustible. Upon heating, it may form explosive
mixtures with air. Hazardous decomposition products include toxic oxides of phosphorus
(POx), nitrogen oxides (NOXx), and carbon oxides (CO, CO2).[1]

o Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)
and full protective gear.[1][7]

Accidental Release Measures

A structured response to a spill is critical to prevent exposure and environmental
contamination. All spills should be treated as a moderate hazard.[4]
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Diagram 3: Spill Response Protocol

1. Evacuate & Alert
Immediately alert others in the area.
Move to a safe, upwind location.

2. Don Full PPE
- Chemical splash goggles & face shield
- Nitrile or Butyl rubber gloves (double-gloved)
- Chemical-resistant apron/lab coat

3. Control Ignition Sources
Remove all sources of heat, sparks,
and open flames from the area.

4. Contain the Spill
Use inert, non-combustible absorbent
material (e.g., sand, vermiculite) to
dike the spill and prevent spreading.

5. Absorb & Collect
Carefully cover the spill with absorbent material.
Allow it to fully absorb.

6. Place in Waste Container
Scoop the absorbed material into a labeled,
sealable hazardous waste container.

7. Decontaminate Area
Clean the spill area thoroughly with a suitable
solvent followed by soap and water.

8. Dispose of Waste
Dispose of all contaminated materials
(including PPE) as hazardous waste
according to institutional and local regulations.

Click to download full resolution via product page

Caption: Step-by-Step Spill Cleanup Workflow.
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Handling, Storage, and Personal Protection
Safe Handling Protocol

o Pre-Work: Read and understand this guide and the lab-specific SOP. Ensure an eyewash
station and safety shower are accessible and functional.[7]

e Engineering Controls: All work must be conducted in a certified chemical fume hood to avoid
inhalation of vapors or mists.[7]

» Personal Hygiene: Avoid contact with skin, eyes, and clothing.[7] Do not eat, drink, or smoke
in the work area. Wash hands thoroughly after handling, even if gloves were worn.[8]

e Process Controls: Avoid generating aerosols or mists. Keep the container tightly closed when
not in use.[7]

Storage Requirements

» Conditions: Store in a dry, cool, and well-ventilated place.[2][7] Keep containers tightly
closed.

o Incompatibilities: Segregate from strong oxidizing agents, strong bases, and sources of heat
or ignition.[2][9]

o Container: Use the original, tightly sealed container.

Personal Protective Equipment (PPE)
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Protection Type

Recommended Equipment

Rationale & Specifications

Eye/Face

Chemical safety goggles and

face shield

Protects against splashes and
vapors. Must comply with
EN166 or OSHA 29 CFR
1910.133 standards.[7][10]

Hand

Nitrile or Butyl rubber gloves

Provides a barrier against skin
contact. Double-gloving is
recommended. Breakthrough
times for this specific chemical
are unknown; therefore, gloves
should be replaced
immediately upon known
contact.[10][11]

Body

Flame-retardant laboratory
coat and chemical-resistant

apron

Prevents contamination of
personal clothing and provides
an additional barrier against
splashes.[4][12]

Respiratory

NIOSH-approved respirator

with organic vapor cartridges

Not typically required when
work is performed within a
certified fume hood. It should
be available for emergency

situations like a large spill.[10]

Physical, Chemical, and Toxicological Properties
Physical and Chemical Properties (Estimated)

Data for the target compound is unavailable. The table below presents data for related

compounds to provide an estimated profile.
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Predicted: Diethyl

Diethyl
Property o Diethyl Phthalate Nitromethanephos
Ethylphosphonate
phonate
o Colorless, oily Likely a colorless to
Appearance Colorless liquid[1] o o
liquid[13] pale yellow liquid
Expected to be high;
Boiling Point ~198 °C[1] 298 - 299 °C precise value
unknown
) Likely > 1.0 g/mL
Density ~1.025 g/cms3 1.12 g/mL
(denser than water)
] ) ] Likely slightly soluble
- Slightly water Fairly soluble in water )
Solubility in water; soluble in

soluble[9]

(1.08 g/L)[13]

organic solvents

Stability and Reactivity

Reactivity: The presence of the nitro group suggests a potential for energetic decomposition

under strong heating.

Chemical Stability: The compound is expected to be stable under standard ambient

conditions.

Conditions to Avoid: High temperatures, heat, sparks, open flames, and contact with

incompatible materials.[2][7]

Incompatible Materials: Strong oxidizing agents, strong bases.[2]

Hazardous Decomposition Products: Combustion will produce oxides of carbon, nitrogen,

and phosphorus.[1]

Toxicological Information (Inferred)

The toxicological properties of diethyl nitromethanephosphonate have not been fully

investigated.[1] The following is based on data from analogous compounds.
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» Acute Toxicity: Likely harmful if swallowed or inhaled, based on the general toxicity of
substituted phosphonates.[4]

o Skin and Eye Irritation: Expected to be a skin and eye irritant.[2][3][4]
e Sensitization: No data available.

o Chronic Effects: Repeated or long-term exposure may produce cumulative health effects.[4]
The liver is a primary target organ for some related phosphonates and phthalates.[14]

o Carcinogenicity, Mutagenicity, Reproductive Toxicity: No data available.
Disposal Considerations

All waste containing diethyl nitromethanephosphonate must be treated as hazardous.
o Liquid Waste: Collect in a dedicated, sealed, and properly labeled container.

e Solid Waste: Contaminated items (gloves, paper towels, etc.) must be collected in a
separate, labeled hazardous waste container.[10]

o Disposal Protocol: Contact your institution's Environmental Health and Safety (EHS)
department for disposal. Do not dispose of down the drain. Follow all local, state, and federal
regulations.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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